Cas no 2763749-56-8 (2-Amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride)

• Product Name: 2-Amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride
• CAS No: 2763749-56-8
• MF: C₇H₉ClN₂O₄S
• MW: 252.675359487534
• CID: 6094020
• PubChem ID: 165989923
• Update Time: 2025-05-21

2-Amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride
• 2763749-56-8
• EN300-6763766
• 2-Amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride

• Inchi： 1S/C7H8N2O4S.ClH/c8-5(7(10)11)1-4-2-6(9(12)13)14-3-4;/h2-3,5H,1,8H2,(H,10,11);1H
• InChI Key： UTVXDQPLXJKRQC-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CC(=C1)CC(C(=O)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.9971556g/mol
• Monoisotopic Mass: 251.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų

Additional information on 2-Amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride

Introduction to 2-Amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride (CAS No. 2763749-56-8)

2-Amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride, identified by its CAS number 2763749-56-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of nitroaromatic derivatives coupled with amino acid-like structures, making it a promising candidate for various biochemical applications. Its unique structural features, comprising a thiophene ring substituted with a nitro group and connected to a propanoic acid backbone with an amino group, contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride exhibits a high degree of complexity, which is reflected in its reactivity and interaction with biological systems. The presence of both the amino and carboxylic acid functional groups allows for diverse chemical modifications, enabling its use as a building block in the synthesis of more complex molecules. Additionally, the nitrothiophenyl moiety introduces electronic properties that can influence its behavior in enzymatic reactions and binding interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of thiophene derivatives due to their role in modulating various biological pathways. Studies have demonstrated that compounds containing thiophene rings can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The nitro group further enhances these effects by increasing electrophilicity, which can lead to selective interactions with target proteins and enzymes. This makes 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride a valuable compound for drug discovery initiatives.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been investigating its efficacy in inhibiting specific enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer. Preliminary studies suggest that 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride can modulate the activity of key enzymes like kinases and phosphatases, which are often dysregulated in pathological conditions. These findings highlight its significance as a lead compound for further pharmacological exploration.

The synthesis of 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a thiophene precursor, followed by nitration to introduce the nitro group at the desired position. Subsequent steps involve protecting group strategies to prevent unwanted side reactions, ultimately leading to the formation of the carboxylic acid and amino functionalities. The final step is the hydrochlorination to stabilize the compound as its hydrochloride salt, which enhances its solubility and bioavailability.

The chemical stability of 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride is another critical factor that influences its practicality in pharmaceutical applications. The nitro group, while reactive, can be sensitive to light and heat, necessitating careful storage conditions to prevent degradation. However, when handled under appropriate conditions, this compound remains stable enough for use in both laboratory research and potential clinical trials. Its compatibility with various solvents also makes it suitable for formulation into drug delivery systems designed for oral or intravenous administration.

From a computational chemistry perspective, 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. These studies have provided insights into how the compound binds to proteins and enzymes at an atomic level, helping researchers design more effective derivatives with improved pharmacokinetic profiles. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of potential analogs based on structural features known to enhance binding affinity.

The growing body of research on 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride underscores its importance as a versatile intermediate in medicinal chemistry. As synthetic methodologies continue to evolve, new derivatives are being explored that may offer enhanced therapeutic benefits with reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel treatments for a wide range of diseases.

In conclusion,2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride (CAS No. 2763749-56-8) represents a significant advancement in the field of bioorganic chemistry. Its unique structural attributes and promising biological activities make it an attractive candidate for further research and development. As scientists continue to uncover new applications for this compound,2-amino-3-(5-nitrothiophen-3-yloxy)]l propanoic acid hydrochloride is poised to play a crucial role in shaping the future of drug discovery and therapeutic interventions.